Cas no 2248347-08-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate
• CAS No: 2248347-08-0
• MF: C₁₅H₁₂N₄O₄
• MW: 312.28018283844
• CID: 6210847
• PubChem ID: 165727110
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate
• EN300-6516012
• 2248347-08-0

• Inchi： 1S/C15H12N4O4/c20-13(8-18-7-12(16-17-18)9-5-6-9)23-19-14(21)10-3-1-2-4-11(10)15(19)22/h1-4,7,9H,5-6,8H2
• InChI Key： KQQATXIUOXYSLG-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(C2CC2)N=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 312.08585488g/mol
• Monoisotopic Mass: 312.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate (CAS: 2248347-08-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate (CAS: 2248347-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione core with a cyclopropyl-substituted triazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, making it a subject of intense scientific inquiry.

Recent synthetic approaches to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate have emphasized the use of click chemistry for the efficient construction of the triazole ring. The cyclopropyl group has been identified as a critical pharmacophore, contributing to the compound's stability and bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound, ensuring its suitability for further biological evaluation.

In vitro studies have revealed that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has been shown to modulate the activity of kinases and proteases, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents. Molecular docking studies have further elucidated its binding interactions with target proteins, providing insights into its mechanism of action at the atomic level.

Pharmacokinetic studies of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate have demonstrated favorable absorption and distribution profiles in preclinical models. The compound's metabolic stability and low toxicity profile highlight its potential for further development as a therapeutic agent. Ongoing research is focused on optimizing its formulation to enhance bioavailability and efficacy in vivo.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)acetate represents a promising candidate for drug development, with its unique chemical structure and broad biological activities. Future studies should aim to explore its therapeutic potential in disease models and investigate its safety profile in clinical settings. The continued exploration of this compound may pave the way for innovative treatments in areas such as oncology and inflammation.